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Compound of Interest

Compound Name: Tyrosylleucine TFA

Cat. No.: B8197443 Get Quote

Introduction
Tyrosylleucine (Tyr-Leu), a dipeptide, has garnered significant interest in the scientific

community for its potential therapeutic applications. The trifluoroacetate (TFA) salt of

Tyrosylleucine is a common form used in research due to its stability and ease of handling.[1]

This dipeptide is noted for its orally active, potent antidepressant-like and anxiolytic-like

activities.[2][3][4][5] Research has indicated that Tyrosylleucine may exert its effects by

increasing the expression of c-Fos, a marker of neuronal activity, in the dentate gyrus of the

hippocampus. This application note provides detailed protocols for the preparation of

Tyrosylleucine TFA stock solutions for use in various research applications.

Chemical Properties
A clear understanding of the chemical properties of Tyrosylleucine TFA is essential for

accurate stock solution preparation.

Property Value Reference

Synonyms Tyr-Leu TFA, YL TFA

CAS Number 66852-01-5

Molecular Formula C17H23F3N2O6

Molecular Weight 408.37 g/mol
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Stock Solution Preparation Protocols
The choice of solvent is critical for the successful solubilization of Tyrosylleucine TFA. The

following protocols are provided as a starting point, and researchers should validate the

solubility and stability for their specific experimental needs. It is recommended to prepare and

use solutions on the same day whenever possible. If advance preparation is necessary, aliquot

and store solutions as recommended to avoid repeated freeze-thaw cycles.

Solvent Selection and Solubility
Tyrosylleucine TFA exhibits solubility in various solvents, with Dimethyl sulfoxide (DMSO)

being a common choice for initial solubilization. For in vivo studies, co-solvents are often

required to achieve a biocompatible formulation.

Solvent Reported Solubility Notes

DMSO ≥ 100 mg/mL (244.88 mM)

Ultrasonic bath and gentle

heating to 37°C can aid

dissolution.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.12 mM) Results in a clear solution.

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (6.12 mM) Results in a clear solution.

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.12 mM) Results in a clear solution.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing a stock solution of

Tyrosylleucine TFA.
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Stock Solution Preparation Workflow

Weigh Tyrosylleucine TFA Powder

Select Appropriate Solvent System

Add Solvent to Powder

Apply Gentle Heat/Sonication (if needed)

Precipitate Persists

Vortex to Ensure Homogeneity

Precipitate Dissolved

Aliquot into Sterile Tubes

Store at Recommended Temperature

Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for Tyrosylleucine TFA stock solution preparation.
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Detailed Protocol for a 10 mM DMSO Stock Solution
Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required

mass of Tyrosylleucine TFA:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 408.37 g/mol * 1000 mg/g = 4.0837 mg

Weighing: Accurately weigh 4.08 mg of Tyrosylleucine TFA powder in a sterile

microcentrifuge tube.

Solubilization: Add 1 mL of high-purity DMSO to the tube.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gently

warm the tube to 37°C or place it in an ultrasonic bath for a short period to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize

freeze-thaw cycles.

Storage and Stability
Proper storage is crucial to maintain the integrity of Tyrosylleucine TFA stock solutions.

Storage Temperature Shelf Life (in DMSO) Reference

-80°C Up to 6 months

-20°C Up to 1 month

4°C Up to 2 weeks

Note: It is strongly recommended to store solutions in tightly sealed vials to protect from

moisture. Before use, allow the product to equilibrate to room temperature for at least one hour

prior to opening the vial.

Considerations for Trifluoroacetate (TFA) Salt
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The presence of TFA as a counterion is a result of its use in the synthesis and purification of

peptides. While generally acceptable for many applications, TFA can interfere with certain

biological assays. For sensitive applications, such as cell-based assays, researchers may need

to consider exchanging the TFA salt for a more biocompatible counterion, such as acetate or

hydrochloride.

TFA Salt Exchange Workflow
The following diagram illustrates a general workflow for exchanging the TFA counterion.

TFA Counterion Exchange Workflow

Dissolve Peptide-TFA Salt in Water or Dilute Acid

Perform Ion Exchange Chromatography or Repeated Lyophilization with Target Acid (e.g., HCl)

Lyophilize the Final Solution

Peptide in New Salt Form

Click to download full resolution via product page

Caption: General workflow for TFA counterion exchange.

Conclusion
This application note provides a comprehensive guide for the preparation of Tyrosylleucine
TFA stock solutions. By following these protocols and considering the stability and storage
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recommendations, researchers can ensure the consistent and effective use of this dipeptide in

their studies. For applications sensitive to TFA, a counterion exchange should be considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8197443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

